Cas no 651294-27-8 (1,4,7-Heptanetriol, 4-(3-hydroxypropyl)-)
651294-27-8 structure
Product Name:1,4,7-Heptanetriol, 4-(3-hydroxypropyl)-
CAS No:651294-27-8
MF:C10H22O4
MW:206.279284000397
CID:406742
PubChem ID:71377020
Update Time:2025-04-19
1,4,7-Heptanetriol, 4-(3-hydroxypropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7-Heptanetriol, 4-(3-hydroxypropyl)-
- 4-(3-hydroxypropyl)heptane-1,4,7-triol
- DTXSID20799681
- 651294-27-8
- SCHEMBL17669189
-
- Inchi: 1S/C10H22O4/c11-7-1-4-10(14,5-2-8-12)6-3-9-13/h11-14H,1-9H2
- InChI Key: HDVBKWHWCWCECQ-UHFFFAOYSA-N
- SMILES: OC(CCCO)(CCCO)CCCO
Computed Properties
- Exact Mass: 206.15186
- Monoisotopic Mass: 206.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- PSA: 80.92
1,4,7-Heptanetriol, 4-(3-hydroxypropyl)- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
651294-27-8 (1,4,7-Heptanetriol, 4-(3-hydroxypropyl)-) Related Products
- 110-03-2(2,5-Dimethyl-2,5-hexanediol)
- 768-95-6(1-Adamantanol)
- 123-17-1(2,6,8-Trimethyl-4-nonanol)
- 78-69-3(3,7-dimethyloctan-3-ol)
- 627-59-8(5-Methyl-2-hexanol)
- 1462-03-9(1-methylcyclopentan-1-ol)
- 13254-34-7(2,\u200b6-\u200bDimethyl-2-\u200bheptanol)
- 1940-18-7(1-Ethylcyclohexanol)
- 1462-96-0(1-ethylcyclopentan-1-ol)
- 590-67-0(1-Methylcyclohexanol)
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